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Compound of Interest

Compound Name: 10-Undecenal

Cat. No.: B094395

An In-depth Technical Guide to Undec-10-enal

Introduction

Undec-10-enal (C11H200) is an unsaturated fatty aldehyde that holds significance in various
industrial and research applications.[1] As a member of the alkenal family, its unique molecular
structure, featuring a terminal double bond and an aldehyde functional group, imparts
characteristic reactivity and a distinct aroma.[2][3] This guide provides a comprehensive
overview of the molecular and physicochemical properties of undec-10-enal, details on its
synthesis, and outlines standard experimental protocols for its analysis, tailored for
researchers, scientists, and professionals in drug development.

Molecular and Physicochemical Properties

Undec-10-enal is a colorless to pale yellow liquid at room temperature with a characteristic
fatty, green, and slightly floral odor.[2][4] Its chemical formula is C11H200, and it has a
molecular weight of approximately 168.28 g/mol .[3][5][6][7][8][9]

Table 1: Physicochemical Properties of Undec-10-enal
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Property Value

Molecular Formula C11H200[2][5][6]1[71[8]

Molecular Weight 168.28 g/mol [3][4][7]1[9]

CAS Number 112-45-8[5][6][8]

Appearance Colorless to pale yellow liquid[2][3][6]

Density ~0.831 - 0.84 g/mL at 25 °C[4][6]

Melting Point -7 °C to 7 °C[3][4][6]

Boiling Point ~233 - 239.9 °C at 760 mmHg[3][6]

Flash Point ~92.8 °C - 199 °F[4][6]

Refractive Index ~1.4427 at 20 °C[4][6]

Solubility I-nsoluble in water; soluble in organic solvents
like ethanol, ether, and chloroform.[2][3][6]

Vapor Pressure 0.039 mmHg at 25°C[6]

Synthesis and Production

Undec-10-enal is primarily synthesized from undecylenic acid, which can be derived from the
pyrolysis of castor oil. Common synthetic routes include the reduction of undecylenic acid or its
derivatives. For instance, the hydrogenation of undecylenic acid chloride, a process known as
the Rosenmund reduction, yields undec-10-enal.[2][4] Another method involves the reaction of
undecylenic acid with formic acid in the vapor phase over a titanium dioxide catalyst.[2][4]
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A simplified workflow for the synthesis of undec-10-enal.

Experimental Protocols

The characterization and quantification of undec-10-enal typically involve standard analytical
techniques in organic chemistry.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis
GC-MS is a powerful technique for separating and identifying volatile compounds like undec-

10-enal.

Methodology:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b094395?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Sample Preparation: Prepare a dilute solution of the undec-10-enal sample in a volatile
organic solvent (e.g., dichloromethane or hexane). An internal standard may be added for
guantitative analysis.

e Injection: Inject a small volume (typically 1 pL) of the prepared sample into the GC injection
port, which is heated to ensure rapid volatilization.

o Gas Chromatography: The vaporized sample is carried by an inert gas (e.g., helium or
nitrogen) through a capillary column. The column's stationary phase separates compounds
based on their boiling points and polarity. For undec-10-enal, a non-polar or medium-polarity
column is suitable. The oven temperature is programmed to ramp up gradually (e.g., from
50°C to 250°C) to ensure good separation.

e Mass Spectrometry: As compounds elute from the GC column, they enter the mass
spectrometer. They are ionized (commonly via electron ionization), and the resulting
fragments are separated by their mass-to-charge ratio.

o Data Analysis: The resulting mass spectrum provides a molecular fingerprint that can be
compared to spectral libraries (like NIST) for positive identification.[8][10] The retention time
from the chromatogram further aids in identification.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is used to determine the detailed molecular structure of undec-10-enal.
Both *H and 3C NMR are typically employed.

Methodology:

o Sample Preparation: Dissolve a few milligrams of the purified undec-10-enal sample in a
deuterated solvent (e.g., CDCIs) in an NMR tube.

o Data Acquisition: Place the NMR tube in the spectrometer. Acquire *H NMR and 3C NMR
spectra. Information on the chemical shifts, integration of peaks, and coupling patterns in the
1H spectrum, along with the chemical shifts in the 13C spectrum, allows for the complete
structural elucidation of the molecule.[11][12]

e Spectral Analysis:
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o Inthe *H NMR spectrum, the aldehydic proton will appear as a characteristic downfield
signal. The protons of the terminal double bond will also have distinct signals.

o In the 3C NMR spectrum, the carbonyl carbon of the aldehyde will be observed at a

significant downfield shift.
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General analytical workflow for undec-10-enal characterization.

Applications in Research and Industry

Undec-10-enal is a valuable compound with several key applications:

o Fragrance and Flavor: Due to its potent and characteristic aroma, it is widely used in the
fragrance industry to impart "aldehydic" notes to perfumes and personal care products.[2][4]
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It is also used as a flavoring agent in foods and beverages.[13]

o Chemical Intermediate: The presence of both an aldehyde and a terminal alkene makes
undec-10-enal a versatile intermediate in organic synthesis. It can undergo a variety of
chemical transformations to produce more complex molecules for the pharmaceutical and
agrochemical industries.[2][3]

e Research: In a research context, undec-10-enal is used in the synthesis of novel
macroheterocycles and polyesters.[14]

Safety and Handling

Undec-10-enal is classified as a combustible liquid and can cause skin and eye irritation.[4][5]
It may also cause an allergic skin reaction.[5] Standard laboratory safety precautions, including
the use of personal protective equipment such as gloves and safety glasses, should be
followed when handling this compound. It should be stored in a cool, well-ventilated area away
from heat and open flames.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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